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Compound of Interest

Compound Name: Anisyl propionate

Cat. No.: B1198740 Get Quote

Anisyl propionate, a compound with significant applications in the flavor and fragrance

industries, possesses a unique combination of chemical and physical properties. This technical

guide provides an in-depth overview of its chemical structure, core properties, and relevant

experimental methodologies for its synthesis and analysis, tailored for researchers, scientists,

and professionals in drug development.

Chemical Structure and Identification
Anisyl propionate, systematically known as (4-methoxyphenyl)methyl propanoate, is an ester

derived from anisyl alcohol and propionic acid.[1][2][3] Its structure consists of a p-

methoxybenzyl group attached to the oxygen atom of a propionate group.

Key Identifiers:

IUPAC Name: (4-methoxyphenyl)methyl propanoate[3]

Synonyms: p-Methoxybenzyl propionate, Anisyl propanoate[2][3]

CAS Number: 7549-33-9[3]

Molecular Formula: C₁₁H₁₄O₃[3][4]

SMILES: CCC(=O)OCc1ccc(OC)cc1[5]

InChI: 1S/C11H14O3/c1-3-11(12)14-8-9-4-6-10(13-2)7-5-9/h4-7H,3,8H2,1-2H3[5]
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InChIKey: YWIJRJQYADFRTL-UHFFFAOYSA-N[3]

Caption: Chemical structure of (4-methoxyphenyl)methyl propanoate.

Core Chemical and Physical Properties
Anisyl propionate is a colorless to slightly yellow liquid.[1][2][4] It is characterized by a sweet,

fruity, and floral odor, often with vanilla-like notes.[1][2][4] The quantitative properties of anisyl
propionate are summarized in the table below.

Property Value Source(s)

Molecular Weight 194.23 g/mol [4]

Boiling Point 277 °C (at 760 mmHg) [1][4]

Density 1.070 - 1.086 g/mL at 25 °C [1][4]

Refractive Index 1.505 - 1.510 at 20 °C [1][4]

Solubility

Insoluble in water, glycerol,

and propylene glycol; Soluble

in organic solvents and oils.

[1][2][4]

Flash Point > 93.3 °C (> 200.0 °F) [6]

Vapor Pressure 0.01 mmHg at 25 °C [6]

XLogP3 2.7 [4]

Experimental Protocols
Enzymatic Synthesis of Anisyl Propionate
A green and efficient method for the synthesis of anisyl propionate involves the direct

esterification of anisyl alcohol with propionic acid, catalyzed by Novozym 435 (lipase B from

Candida antarctica).[7] This biocatalytic approach offers high yields under mild reaction

conditions.[7]
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Anisyl alcohol

Propionic acid

Novozym 435

2-Methyltetrahydrofuran (2-MeTHF) as solvent

Molecular sieves

Orbital shaker

High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

A solution of anisyl alcohol (e.g., 1000 mM) and propionic acid (2 equivalents) is prepared in

2-MeTHF.[7]

Novozym 435 (e.g., 25 mg/mL) and molecular sieves (e.g., 100 mg/mL) are added to the

reaction mixture.[7] The molecular sieves are crucial for removing the water produced during

the esterification, which shifts the reaction equilibrium towards the product.[7]

The reaction is carried out at a controlled temperature (e.g., 60 °C) with constant agitation

(e.g., 800 rpm) for a specified duration (e.g., 6 hours).[7]

The progress of the reaction is monitored by taking samples at regular intervals and

analyzing them by HPLC.[7]

Upon completion, the enzyme and molecular sieves are removed by filtration.[7]

The final product, anisyl propionate, is purified from the reaction mixture.[7]
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Workflow for Enzymatic Synthesis of Anisyl Propionate

1. Prepare Reactant Mixture
(Anisyl Alcohol, Propionic Acid, 2-MeTHF)

2. Add Catalyst and Desiccant
(Novozym 435, Molecular Sieves)

3. Incubate with Agitation
(60 °C, 800 rpm, 6h)

4. Monitor Reaction Progress
(HPLC Analysis)

5. Separate Catalyst and Desiccant
(Filtration)

6. Purify Product
(Anisyl Propionate)

Click to download full resolution via product page

Caption: Workflow for the enzymatic synthesis of anisyl propionate.

Analytical and Characterization Techniques
The identity and purity of synthesized anisyl propionate are confirmed using standard

analytical methods.

High-Performance Liquid Chromatography (HPLC): HPLC is a key technique for monitoring

the conversion of anisyl alcohol to anisyl propionate during the synthesis process.[7]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H-NMR and ¹³C-NMR spectroscopy are

used to definitively confirm the chemical structure of the purified ester.[7][8]
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Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a standard method for the

analysis of volatile compounds like anisyl propionate, allowing for both separation from

other components and identification based on the mass spectrum.[3]

Infrared (IR) Spectroscopy: IR spectroscopy can be employed to identify the characteristic

functional groups present in the molecule, such as the ester carbonyl group.[3][4]

Safety and Handling
Anisyl propionate is considered to be of low hazard when handled with standard industrial

precautions.[9] It may cause mild skin or eye irritation in some individuals.[6][9] The material

safety data sheet (MSDS) indicates that it may be harmful if swallowed and is harmful to

aquatic life.[6][10]

Recommended Handling Practices:

Store in tightly closed containers in a cool, dry, and well-ventilated area.[9]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

and eye protection.[9]

Use in a well-ventilated area to avoid inhalation of vapors.[9]

In case of a spill, use absorbents for cleanup and dispose of the waste in accordance with

local regulations.[6][9]

Applications
Anisyl propionate is primarily used as a synthetic flavoring agent and fragrance ingredient.[2]

[4] It is utilized in small concentrations to impart or enhance vanilla, plum, and quince flavors in

beverages, baked goods, and candies.[1][2] Its pleasant floral and fruity aroma also makes it a

valuable component in various fragrance formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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